Cas no 89044-51-9 (2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one)

2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one is a substituted indanone derivative characterized by its unique structural framework, featuring three methyl groups at the 2, 5, and 6 positions. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. Its rigid bicyclic structure and functional ketone group enable selective modifications, making it valuable for constructing complex molecules. The methyl substitutions enhance steric and electronic properties, influencing reactivity and stability. Applications may include fragrance synthesis, agrochemical development, or medicinal chemistry, where its scaffold could serve as a precursor for bioactive compounds. High purity grades ensure reproducibility in research and industrial processes.

2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one structure

89044-51-9 structure

Product Name:2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one

CAS No:89044-51-9

MF:C₁₂H₁₄O

MW:174.238963603973

CID:614682

PubChem ID:18314757

Update Time:2025-10-15

2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

- 2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one
- 1H-Inden-1-one, 2,3-dihydro-2,5,6-trimethyl-
- 2,5,6-trimethyl-2,3-dihydroinden-1-one
- N14241
- 2,5,6-trimethylindan-1-one
- 2,5,6-trimethyl-1-indanone
- DTXSID90592727
- 89044-51-9
- SCHEMBL3658017
- BQJNORNRCBKRFK-UHFFFAOYSA-N
- MFCD19443327
- DB-355251
- Inchi： 1S/C12H14O/c1-7-4-10-5-9(3)12(13)11(10)6-8(7)2/h4,6,9H,5H2,1-3H3
- InChI Key： BQJNORNRCBKRFK-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C)C(C)=CC=2CC1C

Computed Properties

Exact Mass: 174.104465066g/mol
Monoisotopic Mass: 174.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM290301-1g	2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one	89044-51-9	95%	1g	$***	2023-03-31
Alichem	A079000882-1g	2,5,6-Trimethyl-2,3-dihydro-1H-inden-1-one	89044-51-9	95%	1g	$529.20	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747828-1g	2,5,6-Trimethyl-2,3-dihydro-1h-inden-1-one	89044-51-9	98%	1g	￥4841.00	2024-04-26